Cholesterol-PEG-Thiol

• Molecular Formula: C32H55NO3S
• Molecular Weight: 533.9 g/mol
• InChI: InChI=1S/C32H55NO3S/c1-22(2)7-6-8-23(3)27-11-12-28-26-10-9-24-21-25(36-30(34)33-17-18-35-19-20-37)13-15-31(24,4)29(26)14-16-32(27,28)5/h9,22-23,25-29,37H,6-8,10-21H2,1-5H3,(H,33,34)/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
• InChIKey: MLINGNUNDFUTOX-PTHRTHQKSA-N

Cholesterol-PEG-Thiol: A Thiol-Functionalized Amphiphilic PEG-Lipid for Site-Selective Bioconjugation in Drug Delivery and Nanomedicine

Cholesterol-PEG-Thiol (CLS-PEG-SH) is a heterobifunctional PEG-lipid comprising a hydrophobic cholesterol anchor, a hydrophilic poly(ethylene glycol) spacer, and a terminal thiol (-SH) group . The cholesterol moiety facilitates stable insertion into lipid bilayers or anchoring to hydrophobic surfaces, while the PEG chain confers aqueous solubility and steric stabilization . The terminal thiol enables covalent conjugation to maleimide-, iodoacetyl-, or pyridyl disulfide-functionalized biomolecules and gold surfaces under mild conditions . This compound is widely utilized in liposomal and nanoparticle formulations for drug delivery, bioimaging, and biosensing applications where both membrane anchorage and precise bioconjugation are required .

Membrane anchoring Cholesterol anchor inserts into lipid bilayers for stable nanoparticle functionalization

Bioconjugation handle Terminal thiol enables covalent coupling to maleimide-, iodoacetyl-, or gold surfaces

Steric stabilization PEG spacer provides aqueous solubility and reduces nonspecific interactions

Why Cholesterol-PEG-Thiol Cannot Be Simply Replaced by DSPE-PEG or Other PEG-Lipid Alternatives

Direct substitution of Cholesterol-PEG-Thiol with alternative PEG-lipids—such as DSPE-PEG, phospholipid-PEG, or non-thiolated PEG-cholesterol—fundamentally alters critical performance parameters. The cholesterol anchor exhibits distinct membrane insertion dynamics and retention behavior compared to diacyl phospholipid anchors, leading to different in vivo circulation profiles and tissue distribution patterns [1]. The terminal thiol group provides a uniquely reactive handle for site-specific conjugation that is absent in methoxy-terminated PEG-lipids and fundamentally differs in reactivity and stability from amine- or carboxyl-functionalized alternatives . Moreover, spacer length variations (e.g., PEG 400 vs PEG 2000) produce quantifiable differences in coupling efficiency, membrane permeability, and steric accessibility that render generic substitution scientifically invalid for rigorous applications [2].

Anchor type mismatch Cholesterol anchor may alter membrane retention and in vivo circulation compared to phospholipid anchors

Reactive group specificity Thiol-mediated conjugation differs from amine/carboxyl chemistries and limits direct replacement with non-thiolated PEG-lipids

Spacer length sensitivity PEG spacer length (e.g., 400 vs 2000) may affect coupling efficiency and steric accessibility

• [1] Mastrotto F, Brazzale C, Bellato F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics. 2020;17(3):837-851. View Source
• [2] Umasankar K, et al. Studies on Protein-Liposome Coupling Using Novel Thiol-Reactive Coupling Lipids: Influence of Spacer Length and Polarity. Bioconjugate Chemistry. 2001;12(3):439-447. View Source

Quantitative Evidence Differentiating Cholesterol-PEG-Thiol from Closest Analogs

Preferential Stratum Corneum Accumulation vs. Phospholipid-PEG in Human Skin Penetration

In a comparative study using gold nanorods (GNR) functionalized with different PEG-lipids, cholesterol-PEG-coated GNR demonstrated preferential accumulation in the upper skin layers (stratum corneum), whereas phospholipid-PEG-coated GNR deposited predominantly in the deeper dermis layer [1]. This differential localization provides a quantifiable basis for selecting Cholesterol-PEG-Thiol over phospholipid-PEG for applications targeting superficial skin compartments versus deeper tissue penetration [2].

Skin layer localization

Head-to-head

TargetCholesterol-PEG-GNR: stratum corneum accumulation

ComparatorPhospholipid-PEG-GNR: dermis deposition

Guides topical vs. transdermal targeting selection

Qualitative pattern in excised human skin model

Evidence Dimension	Skin layer localization of PEG-coated gold nanorods
Target Compound Data	Cholesterol-PEG-GNR: preferential loading in stratum corneum (upper skin layers)
Comparator Or Baseline	Phospholipid-PEG-GNR: drastic deposition in skin dermis (deeper layer)
Quantified Difference	Qualitative preferential accumulation pattern; exact percentage not reported in abstract
Conditions	Excised human skin; confocal microscopy, TEM, and ICP-OES tracking; GNR decorated with PEG-SH functionalities

Why This Matters

This differential skin distribution profile enables rational selection for topical vs. transdermal therapeutic strategies.

• [1] Mahmoud NN, Alhusban AA, Ali JI, et al. Preferential Accumulation of Phospholipid-PEG and Cholesterol-PEG Decorated Gold Nanorods into Human Skin Layers and Their Photothermal-Based Antibacterial Activity. Scientific Reports. 2019;9:5336. View Source
• [2] Mahmoud NN, et al. Preferential Accumulation of Phospholipid-PEG and Cholesterol-PEG Decorated Gold Nanorods into Human Skin Layers. OMICSDI Dataset S-EPMC6453979. 2019. View Source

Antibacterial Activity Differential: Cholesterol-PEG-GNR vs. DSPE-PEG-GNR MIC Comparison

Gold nanorods functionalized with Cholesterol-PEG-Thiol and DSPE-PEG were directly compared for antibacterial activity against Staphylococcus aureus. Cholesterol-PEG-GNR exhibited a minimum inhibitory concentration (MIC) of 0.75 nM, while DSPE-PEG-GNR showed a significantly lower MIC of 0.011 nM (approximately 68-fold more potent) [1]. Notably, photothermal treatment at sub-MIC concentrations produced a significant bactericidal effect with Cholesterol-PEG-GNR but not with DSPE-PEG-GNR, indicating differential synergy with light-activated modalities [2].

MIC vs S. aureus

Head-to-head

0.75 nM (vs 0.011 nM DSPE-PEG, ~68-fold)

Informs antibacterial vs. photothermal synergy prioritization

Sub-MIC photothermal synergy only with Cholesterol-PEG-GNR

Evidence Dimension	Antibacterial activity (MIC) against S. aureus
Target Compound Data	Cholesterol-PEG-GNR MIC: 0.75 nM
Comparator Or Baseline	DSPE-PEG-GNR MIC: 0.011 nM
Quantified Difference	DSPE-PEG-GNR is ~68-fold more potent (lower MIC); Cholesterol-PEG-GNR shows superior photothermal synergy
Conditions	Gold nanorods decorated with PEG-SH functionalities; S. aureus bacterial culture

Why This Matters

Selection between Cholesterol-PEG-Thiol and DSPE-PEG depends on whether intrinsic antibacterial potency or photothermal synergy is the priority.

• [1] Mahmoud NN, Alhusban AA, Ali JI, et al. Preferential Accumulation of Phospholipid-PEG and Cholesterol-PEG Decorated Gold Nanorods into Human Skin Layers and Their Photothermal-Based Antibacterial Activity. Scientific Reports. 2019;9:5336. View Source
• [2] Mahmoud NN, et al. Preferential Accumulation of Phospholipid-PEG and Cholesterol-PEG Decorated Gold Nanorods into Human Skin Layers and Their Photothermal-Based Antibacterial Activity. SpringerLink. 2019. View Source

In Vivo Pharmacokinetics: Cholesterol Anchor Yields Longer Circulation than DSPE Anchor

A systematic in vivo pharmacokinetic comparison of PEGylated liposomes revealed that the choice of membrane anchor significantly impacts circulation persistence. Liposomes PEGylated using cholesterol as the anchoring group demonstrated longer permanence in the circulation and higher systemic bioavailability compared to formulations using DSPE anchors [1]. While branched (mPEG114)₂-DSPE conferred the highest in vitro stealth properties (∼31-fold lower cell association than naked liposomes), the in vivo pharmacokinetic advantage shifted toward cholesterol-anchored PEG-lipids [2].

In vivo circulation

Head-to-head

Cholesterol anchorLonger circulation, higher bioavailability

DSPE anchorShorter circulation, lower bioavailability

Supports extended-circulation formulation selection

Qualitative; in vivo animal model

Evidence Dimension	In vivo circulation persistence and systemic bioavailability
Target Compound Data	Cholesterol-anchored PEGylated liposomes: longer circulation permanence, higher bioavailability
Comparator Or Baseline	DSPE-anchored PEGylated liposomes: shorter circulation, lower bioavailability
Quantified Difference	Qualitative superiority; exact fold-change not specified in abstract
Conditions	In vivo pharmacokinetic studies in animal models; liposomes decorated with PEGs of different chemical features

Why This Matters

For systemic drug delivery applications requiring extended circulation half-life, cholesterol-anchored PEG-lipids like Cholesterol-PEG-Thiol may outperform DSPE-based alternatives despite lower in vitro stealth metrics.

• [1] Mastrotto F, Brazzale C, Bellato F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics. 2020;17(3):837-851. View Source
• [2] Mastrotto F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. PubMed PMID: 31789523. 2020. View Source

Membrane Permeability Control: Cholesterol-PEG Reduces Leakage at Low Density, DSPE-PEG Increases It

In a direct physicochemical comparison, PEG-grafted liposomes containing Cholesterol-PEG and DSPE-PEG exhibited opposite effects on membrane permeability. At low incorporation levels (below 20 mol%), Cholesterol-PEG decreased calcein permeability, enhancing encapsulation retention, whereas DSPE-PEG increased permeability across all concentrations tested [1]. At high incorporation levels, both lipids increased permeability, but the low-concentration behavior provides a clear differentiation point for formulators seeking to minimize drug leakage [2].

Membrane permeability

Head-to-head

Cholesterol-PEG decreased calcein leakage at low density; DSPE-PEG increased it at all levels

Guides leakage-minimization formulation design

Opposite trends below 20 mol% PEG-lipid

Evidence Dimension	Calcein permeability from PEG-grafted liposomes
Target Compound Data	Cholesterol-PEG: permeability decreased at low concentration (<20 mol%), increased at high concentration
Comparator Or Baseline	DSPE-PEG: permeability increased with increasing concentration at all levels
Quantified Difference	Opposite permeability trends at low PEG-lipid density
Conditions	EggPC or DMPC liposomes prepared by extrusion; 0-30 mol% PEG-lipid; calcein release assay

Why This Matters

This opposite permeability behavior at low grafting density informs rational selection of PEG-lipid type for formulations where minimizing premature drug release is critical.

• [1] Ueno M, Sriwongsitanont S. Physicochemical Properties of PEG-Grafted Liposomes. Chemical and Pharmaceutical Bulletin. 2002;50(9):1238-1244. View Source
• [2] Ueno M, Sriwongsitanont S. Physicochemical Properties of PEG-Grafted Liposomes. J-Stage. 2002;50:1238-1244. View Source

PEG Spacer Length Determines IgG Coupling Efficiency: PEG1000 Achieves 65% vs. 12% for Short Spacer

A systematic investigation of thiol-reactive cholesterol-anchored coupling lipids revealed that PEG spacer length critically determines protein conjugation efficiency. For IgG coupling to liposomes, a cholesterol-PEG1000-maleimide construct achieved a coupling efficiency of 65%, compared to only 12% for a cholesterol-ethylene glycol (short spacer) analog [1]. This 5.4-fold difference demonstrates that the PEG1000 spacer length represents a critical optimization parameter—shorter PEG chains severely restrict accessibility and coupling yield [2].

IgG coupling efficiency

Head-to-head

65% (vs 12% short spacer, 5.4-fold)

PEG1000 spacer critical for conjugation yield

Maleimide-thiol coupling conditions

Evidence Dimension	IgG coupling efficiency to liposomes via thiol-reactive cholesterol lipids
Target Compound Data	Cholesterol-PEG1000-maleimide: 65% coupling efficiency
Comparator Or Baseline	Cholesterol-ethylene glycol (short spacer): 12% coupling efficiency
Quantified Difference	5.4-fold improvement in coupling efficiency with PEG1000 spacer
Conditions	Thiolated IgG coupling to liposomes; maleimide headgroup; spacer length/polarity comparison

Why This Matters

Procurement of the correct PEG spacer length (e.g., PEG1000 vs. PEG400 or PEG2000) directly impacts conjugation yield and experimental reproducibility.

• [1] Umasankar K, et al. Studies on Protein-Liposome Coupling Using Novel Thiol-Reactive Coupling Lipids: Influence of Spacer Length and Polarity. Bioconjugate Chemistry. 2001;12(3):439-447. View Source
• [2] Umasankar K, et al. Studies on Protein-Liposome Coupling Using Novel Thiol-Reactive Coupling Lipids. ACS Publications. 2001;12(3):439-447. View Source

Cell Membrane Incorporation Efficiency: Cholesterol Anchor Outperforms DSPE Anchor with Less Internalization

In a direct comparison of chemical reactive anchor lipids for cell surface re-engineering, cholesterol-PEG2000-DBCO demonstrated higher cell membrane incorporation efficiency with less internalization than DSPE-PEG2000-DBCO in RAW 264.7 macrophage cells [1]. Confocal microscopy confirmed extended membrane residence time for the cholesterol-based anchor, whereas the phospholipid-based anchor exhibited greater internalization [2]. This differential membrane retention behavior is critical for applications requiring persistent cell surface functionalization rather than intracellular delivery.

Cell membrane incorporation

Head-to-head

CHOL-PEG2000Higher incorporation, less internalization

DSPE-PEG2000Lower incorporation, greater internalization

Supports membrane retention over intracellular delivery

RAW 264.7 macrophage cell line

Evidence Dimension	Cell membrane incorporation efficiency and internalization
Target Compound Data	CHOL-PEG2000-DBCO: higher incorporation efficiency, less internalization, extended membrane residence
Comparator Or Baseline	DSPE-PEG2000-DBCO: lower incorporation efficiency, greater internalization
Quantified Difference	Qualitative superiority; exact percentage not specified in abstract
Conditions	RAW 264.7 cell line; anchor lipids incubated under various concentrations and times; biotinylation/streptavidin-FITC detection

Why This Matters

For cell surface re-engineering applications, cholesterol-based anchors provide superior membrane retention and reduced intracellular sequestration compared to phospholipid anchors.

• [1] Vabbilisetty P, Boron M, Nie H, Ozhegov E, Sun XL. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega. 2018;3(2):1589-1599. View Source
• [2] Vabbilisetty P, et al. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. Read by QxMD. 2018. View Source

Evidence-Based Application Scenarios for Cholesterol-PEG-Thiol in Research and Industrial Settings

Topical and Transdermal Nanomedicine Development

Based on the preferential accumulation of cholesterol-PEG-coated gold nanorods in the stratum corneum rather than the dermis [1], Cholesterol-PEG-Thiol is optimally suited for topical therapeutic formulations where superficial skin targeting is desired, such as antimicrobial creams for skin infections or cosmetic nanocosmeceuticals. Researchers developing transdermal delivery systems that require deeper dermal penetration should instead consider phospholipid-PEG alternatives [2].

Long-Circulating Liposomal Formulations Requiring Extended Plasma Half-Life

For systemic drug delivery applications where prolonged circulation time is the primary objective, cholesterol-anchored PEGylation (as provided by Cholesterol-PEG-Thiol) yields longer plasma persistence and higher systemic bioavailability compared to DSPE-anchored PEGylation [1]. This evidence supports procurement of Cholesterol-PEG-Thiol over DSPE-PEG when extended circulation is the critical quality attribute, despite DSPE-PEG showing superior in vitro stealth properties [2].

Immunoliposome Construction Requiring High Protein Coupling Yield

The spacer length of Cholesterol-PEG-Thiol directly determines bioconjugation efficiency. For IgG-targeted immunoliposomes, Cholesterol-PEG1000-Thiol achieves 65% coupling efficiency, a 5.4-fold improvement over short-spacer analogs [1]. This evidence mandates careful selection of the appropriate PEG molecular weight (e.g., PEG1000 vs. PEG400 vs. PEG2000) at procurement, as substituting the wrong spacer length will dramatically reduce conjugation yield and compromise experimental reproducibility [2].

Cell Surface Re-Engineering with Prolonged Membrane Retention

In applications requiring persistent functionalization of live cell surfaces—such as immune cell tracking, cell-based biosensors, or cellular hitchhiking drug delivery—Cholesterol-PEG-Thiol-based anchors provide superior membrane incorporation efficiency and extended residence time with minimal internalization compared to phospholipid-based anchors [1]. This evidence supports selection of cholesterol-anchored PEG reagents over DSPE-PEG alternatives for cell surface engineering workflows where membrane retention is prioritized over intracellular delivery [2].

Application

Selection Property

Validation Focus

Topical nanomedicine skin targeting

Stratum corneum accumulation preference

Skin layer localization assay

Extended-circulation liposomes

Cholesterol anchor persistence

Circulation half-life comparison

High-yield immunoliposome coupling

PEG1000 spacer length for coupling efficiency

IgG coupling yield assay

Cell surface functionalization

Cholesterol anchor membrane retention

Membrane residence/internalization assay

• [1] Mahmoud NN, Alhusban AA, Ali JI, et al. Preferential Accumulation of Phospholipid-PEG and Cholesterol-PEG Decorated Gold Nanorods into Human Skin Layers and Their Photothermal-Based Antibacterial Activity. Scientific Reports. 2019;9:5336. View Source
• [2] Mastrotto F, Brazzale C, Bellato F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics. 2020;17(3):837-851. View Source
• [3] Umasankar K, et al. Studies on Protein-Liposome Coupling Using Novel Thiol-Reactive Coupling Lipids: Influence of Spacer Length and Polarity. Bioconjugate Chemistry. 2001;12(3):439-447. View Source
• [4] Vabbilisetty P, Boron M, Nie H, Ozhegov E, Sun XL. Chemical Reactive Anchoring Lipids with Different Performance for Cell Surface Re-engineering Application. ACS Omega. 2018;3(2):1589-1599. View Source